Cas no 476673-44-6 ((2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile)

• Product Name: (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• CAS No: 476673-44-6
• MF: C₂₀H₁₅N₃O₃S
• MW: 377.416403055191
• CID: 6305366
• PubChem ID: 86261376
• Update Time: 2025-07-10

(2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• (Z)-2-(4-(2,4-dimethylphenyl)thiazol-2-yl)-3-(4-hydroxy-3-nitrophenyl)acrylonitrile
• (Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• (2Z)-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile
• AKOS024599080
• 476673-44-6
• F0760-0808

• Inchi： 1S/C20H15N3O3S/c1-12-3-5-16(13(2)7-12)17-11-27-20(22-17)15(10-21)8-14-4-6-19(24)18(9-14)23(25)26/h3-9,11,24H,1-2H3/b15-8-
• InChI Key： ZSUWAWAKWJFAGT-NVNXTCNLSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2C)N=C1/C(/C#N)=C\C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 377.08341252g/mol
• Monoisotopic Mass: 377.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 131Ų

Additional information on (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile

Introduction to (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile (CAS No. 476673-44-6)

The compound (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile, identified by its CAS number 476673-44-6, represents a significant advancement in the field of chemical and pharmaceutical research. This intricate molecular structure combines several key functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of a thiazole ring, coupled with aromatic and heterocyclic components, suggests potential biological activity that has garnered interest from researchers worldwide.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry due to their diverse biological properties. The thiazole moiety, a five-membered ring containing sulfur and nitrogen atoms, is well-documented for its role in numerous pharmacologically active molecules. Specifically, derivatives of thiazole have shown efficacy in treating infections, inflammation, and even certain types of cancer. The compound in question integrates this motif with other functional groups that enhance its pharmacological profile.

The aromatic rings present in (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile contribute to its potential interaction with biological targets. The 2,4-dimethylphenyl group adds a layer of complexity to the molecule, which can influence its binding affinity and selectivity. Additionally, the combination of a hydroxyl group and a nitro group on the phenyl ring suggests that this compound may exhibit both antioxidant and pro-inflammatory properties, depending on the cellular context.

Current research in pharmaceutical chemistry increasingly focuses on designing molecules that can modulate multiple pathways simultaneously. This approach has led to the development of multitarget drugs that offer enhanced therapeutic effects with reduced side effects. The structure of (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile aligns well with this trend, as its multifaceted functional groups could potentially interact with various enzymes and receptors involved in disease processes.

One of the most intriguing aspects of this compound is its potential application in addressing neurological disorders. Thiazole derivatives have been studied for their ability to cross the blood-brain barrier and exert neuroprotective effects. The presence of both hydrophobic and hydrophilic regions in the molecule enhances its solubility and bioavailability, making it a viable candidate for drug delivery systems targeting central nervous system disorders.

Furthermore, the nitrile group in (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile adds another dimension to its pharmacological potential. Nitriles are known for their ability to participate in various biochemical reactions, including nucleophilic addition reactions that can lead to the formation of new pharmacophores. This reactivity makes the compound an attractive scaffold for further derivatization and optimization.

In vitro studies have begun to uncover the biological activities of this compound. Initial experiments suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, preliminary data indicate that it could exhibit antioxidant effects by scavenging reactive oxygen species and protecting cells from oxidative damage.

The synthesis of (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl-3-(4-hydroxy-3-nitrophenyl)prop-2-enenitrile involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts.

As research progresses, additional derivatives of this compound are being synthesized to explore new therapeutic possibilities. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency and selectivity while reducing potential toxicity. This iterative process is crucial for developing safe and effective pharmaceuticals.

The growing interest in natural product-inspired drug design has also influenced the development of this compound. Many biologically active molecules are derived from natural sources or inspired by them due to their proven efficacy and safety profiles. While not directly derived from a natural product per se, the structural features of (2Z)-2-4-(2,4-dimethylphenyl)-1,3-thiazol-2-y1l - 3-( 4 - hydrox y - 3 - nit roph en y l ) prop - 2 - en enitrile echo some of these natural motifs.

Computational modeling has played a significant role in understanding how this compound interacts with biological targets at the molecular level. Techniques such as molecular dynamics simulations and docking studies have provided valuable insights into its binding mechanism and potential drug-like properties. These computational approaches complement experimental data and accelerate the drug discovery process.

Regulatory considerations are also an important aspect when developing new pharmaceuticals like this one. Ensuring compliance with international standards for safety and efficacy is essential before moving into clinical trials. Researchers are working diligently to gather comprehensive data on its pharmacokinetics and toxicology to support regulatory submissions.

In conclusion,( 2 Z ) - 24 ( 24 - dim eth y lph en y l ) - 13 - thi az ol - 22 yl - 33 ( 44 - hy drox y -33 - nit roph en y l ) prop - 22 en enitr ile, identified by CAS number47667344, represents a promising advancement in medicinal chemistry with significant potential for therapeutic applications.. Its unique structural features make it an attractive candidate for further research aimed at developing novel treatments for various diseases..